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Compound of Interest

Compound Name:
RR-SRC, Protein Tyrosine Kinase

Substrate

Cat. No.: B8260653

Get Quote

Application Note: High-Throughput Screening of Src Kinase Inhibitors using the RR-SRC

Peptide Substrate

Introduction & Scientific Rationale
The RR-SRC peptide (Sequence: H-Arg-Arg-Leu-Ile-Glu-Asp-Ala-Glu-Tyr-Ala-Ala-Arg-Gly-OH)

is a highly specific synthetic substrate derived from the autophosphorylation site of the Rous

sarcoma virus transforming protein, pp60 (v-Src).[1]

In the context of drug discovery, RR-SRC is the "gold standard" substrate for screening

inhibitors of c-Src and other Src Family Kinases (SFKs) due to two critical structural features:

Specificity: The sequence IEDAEYAARG mimics the physiological activation loop of Src,

ensuring that the assay measures relevant catalytic activity rather than off-target

phosphorylation.

The "RR" Anchor: The N-terminal Arginine-Arginine (RR) motif provides a strong net positive

charge at neutral pH. This charge is the functional "handle" that enables separation of the

substrate from the kinase and ATP in both Radiometric P81 Filter Binding Assays and

Microfluidic Mobility Shift Assays (MMSA).[1]
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This guide details the protocol for using RR-SRC in a Microfluidic Mobility Shift Assay, the

modern industry standard for HTS, while referencing the classic Radiometric method for

validation.

Assay Principle: Microfluidic Mobility Shift
The core challenge in kinase screening is distinguishing the phosphorylated product from the

non-phosphorylated substrate. The RR-SRC peptide leverages Charge-Based Separation.

Substrate: The RR-SRC peptide carries a net positive charge (due to Arg residues).[1]

Reaction: Src kinase transfers a phosphate group (PO₄³⁻) from ATP to the Tyrosine (Y)

residue on the peptide.[1]

Product: The addition of the phosphate group significantly alters the charge-to-mass ratio,

making the product more negative (or less positive) than the substrate.[1]

Detection: When an electric field is applied (electrophoresis), the substrate and product

migrate at different velocities.[1] The ratio of Product/(Product + Substrate) is calculated to

determine activity.[1]
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Caption: Biological activation of Src kinase and the corresponding in vitro screening workflow

using RR-SRC.

Materials & Reagent Preparation
A. Critical Reagents

Component Specification Storage Notes

RR-SRC Peptide
Sequence:

RRLIEDAEYAARG
-20°C

Purity >95% required.

[1][2] Reconstitute in

H₂O.

c-Src Enzyme
Recombinant Human

c-Src
-80°C

Avoid freeze-thaw

cycles. Aliquot upon

receipt.

ATP
Ultra-pure ATP (10

mM stock)
-20°C

Prepare fresh working

aliquots.[1]

Assay Buffer

50 mM HEPES pH

7.5, 10 mM MgCl₂, 1

mM EGTA, 0.01%

Brij-35

4°C
Add DTT (2 mM) fresh

before use.[1]

Separation Buffer
Electrophoretic buffer

with EDTA
RT

Specific to the reader

(e.g., LabChip).

B. Peptide Reconstitution
The RR-SRC peptide is often supplied as a TFA salt.[2][3]

Dissolve lyophilized powder in distilled water to a stock concentration of 10 mM.

Note: If solubility is an issue (rare for this sequence), use 10% Acetonitrile/Water, but ensure

final assay concentration of ACN is <1%.[1]
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This protocol is optimized for a 384-well plate format using a mobility shift reader (e.g.,

PerkinElmer/Revvity LabChip® EZ Reader).[1]

Step 1: Enzyme Titration (Pre-Screen Optimization)
Before screening, determine the optimal enzyme concentration (EC50 or T50) that yields ~20-

30% conversion of substrate to product.[1]

Prepare a 2-fold serial dilution of c-Src in Assay Buffer (Range: 0.1 nM to 100 nM).[1]

Add 1.5 µM RR-SRC and ATP (at K_m_app, typically 10-50 µM) to all wells.[1]

Incubate for 60 minutes at Room Temperature (RT).

Stop reaction with EDTA-containing Separation Buffer.

Result: Select the enzyme concentration that gives ~20% conversion. This ensures the

assay remains in the "initial velocity" phase, which is critical for accurate IC50 measurement.

Step 2: Inhibitor Screening Workflow
Total Assay Volume: 20 µL (can be scaled down to 10 µL).

Compound Addition:

Dispense 100 nL of test compounds (in 100% DMSO) into the 384-well plate.

Include High Controls (DMSO only, no inhibitor) and Low Controls (Staurosporine or EDTA

null reaction).

Enzyme/Substrate Mix (2x):

Prepare a 2x solution containing:

c-Src Enzyme (at determined optimal concentration).[1][4]

RR-SRC Peptide (Final assay conc: 1.5 µM).[1]

Dispense 10 µL of this mix into the wells.
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Incubate 15 mins to allow compound-enzyme interaction.

ATP Start Mix (2x):

Prepare a 2x solution of ATP in Assay Buffer.

Recommended ATP concentration: K_m_app (typically 10-50 µM for Src).[1]

Dispense 10 µL to initiate the reaction.[5]

Incubation:

Seal plate and incubate for 60 minutes at RT (22-25°C).

Termination & Detection:

Add 20-40 µL of Separation Buffer (containing EDTA to chelate Mg²⁺ and stop the kinase,

plus a coating reagent to neutralize protein sticking).[1]

Read plate on the Mobility Shift Reader.

Alternative Protocol: Radiometric Filter Binding
(P81)[1]
Use this method if microfluidic equipment is unavailable. This is the method for which the "RR"

tag was originally designed.

Reaction: Perform the kinase reaction as above (Steps 1-4), but use [γ-³²P]ATP (Specific

Activity ~ 200-500 cpm/pmol) mixed with cold ATP.[1]

Termination: Stop the reaction by adding 20 µL of 75 mM Phosphoric Acid.

Spotting: Spot 20 µL of the reaction onto P81 Phosphocellulose squares.

Mechanism: The basic Arginine residues (RR) bind the peptide to the acidic P81 paper.[1]

ATP (acidic) does not bind.[1]
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Washing: Wash filters 3x with 0.75% Phosphoric Acid (5 mins per wash). This removes

unreacted [γ-³²P]ATP.[1][6]

Detection: Dry filters and count in a Scintillation Counter.

Data Analysis & Quality Control
A. Calculation of % Inhibition
For the Mobility Shift Assay, the raw data is the Product Ratio (P / S+P).[1]

B. Z-Factor (Assay Robustness)
A Z' > 0.5 is required for HTS validation.[1]

[1]

: Standard Deviation

: Mean Signal

C. Troubleshooting Guide
Issue Probable Cause Solution

Low Signal (Low Conversion) Enzyme inactive or degraded
Use fresh DTT; Aliquot enzyme

to avoid freeze-thaw.

High Background (in Low

Control)

Peptide degradation or impure

ATP

Check peptide purity by HPLC;

Ensure EDTA concentration in

Stop Buffer is sufficient (>10

mM).

No Separation (Mobility Shift) Wrong Buffer pH

Ensure Separation Buffer pH

matches the pI requirements of

the RR-SRC peptide.[1]

Compound Interference Fluorescent compounds

Mobility shift is resistant to

fluorescence interference, but

check for compound

aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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